Cas no 57466-44-1 (Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester)

Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester structure
57466-44-1 structure
Product Name:Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester
CAS No:57466-44-1
MF:C12H21NO2
MW:211.30064368248
CID:1604568
Update Time:2024-09-01

Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester
    • Pentanoic acid, 3,3-diethyl-2-isocyano-, ethyl ester (9CI)
    • Inchi: 1S/C12H21NO2/c1-6-12(7-2,8-3)10(13-5)11(14)15-9-4/h10H,6-9H2,1-4H3
    • InChI Key: ZHWUXUICNOYJAC-UHFFFAOYSA-N
    • SMILES: C(CC)(CC)(CC)C([N+]#[C-])C(=O)OCC

Computed Properties

  • Exact Mass: 211.15733

Experimental Properties

  • PSA: 30.66
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